Spinosyn A 17-pseudoaglycone

• CAS No.: 131929-68-5
• Product Name: Spinosyn A 17-pseudoaglycone
• Molecular Formula: C33H50O9
• Molecular Weight: 590.7
• IUPAC Name: (1S,2R,5S,7R,9R,10S,14R,15S,19S)-19-ethyl-15-hydroxy-14-methyl-7-[(2R,3R,4R,5S,6S)-3,4,5-trimethoxy-6-methyloxan-2-yl]oxy-20-oxatetracyclo[10.10.0.02,10.05,9]docosa-3,11-diene-13,21-dione
• Standard InChI: InChI=1S/C33H50O9/c1-7-20-9-8-10-27(34)17(2)29(36)26-15-24-22(25(26)16-28(35)41-20)12-11-19-13-21(14-23(19)24)42-33-32(39-6)31(38-5)30(37-4)18(3)40-33/h11-12,15,17-25,27,30-34H,7-10,13-14,16H2,1-6H3/t17-,18+,19-,20+,21-,22-,23-,24-,25+,27+,30+,31-,32-,33+/m1/s1
• SMILES: CCC1CCCC(C(C(=O)C2=CC3C4CC(CC4C=CC3C2CC(=O)O1)OC5C(C(C(C(O5)C)OC)OC)OC)C)O
• Appearance: White solid
• Description: Spinosyn A 17-pseudoaglycone(cas 131929-68-5) is an acid degradation product produced by selective hydrolysis of the more labile forosamine saccharide in the 17-position of spinosyn A, the major component of the commercial product, Spinosad. Spinosyn A 17-pseudoaglycone is only weakly active as an insecticide as the forosamine moiety is considered essential for potent activity. Despite the importance of spinosyns as agro-chemical insecticides and more recently as animal health products, there are few published reports of the biological activity or the levels of spinosyn A 17-pseudoaglycone in animals or in the environment.
• Reference: Conversion of spinosyn A and spinosyn D to their respective 9- and17-pseudoaglycones and their aglycones. Creemer L.C. et al. J. Antibiot. 1998, 51, 795. ; ; Environmental fate of spinosad. 1. Dissipation and degradation in aqueous systems. Cleveland C.B. et al. J. Agric. Food Chem. 2002, 50, 3244.
• PubChem Compound: 11767113
• Last Modified: Nov 11 2021